Cas no 2090577-70-9 (N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine)

• Product Name: N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine
• CAS No: 2090577-70-9
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 5760275
• PubChem ID: 121204935
• Update Time: 2025-06-15

N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• starbld0030253
• N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine
• AKOS026713389
• F1912-0340
• 2090577-70-9
• 4,5-Pyrimidinediamine, N4,N4-dimethyl-2-(1-pyrrolidinyl)-

• Inchi： 1S/C10H17N5/c1-14(2)9-8(11)7-12-10(13-9)15-5-3-4-6-15/h7H,3-6,11H2,1-2H3
• InChI Key： LLBIIQMCEQLVMI-UHFFFAOYSA-N
• SMILES： N1(C2N=CC(=C(N(C)C)N=2)N)CCCC1

Computed Properties

• Exact Mass: 207.14839556g/mol
• Monoisotopic Mass: 207.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 397.4±52.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Additional information on N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine

N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine and Its Significance in Modern Pharmaceutical Research

N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine (CAS No. 2090577-70-9) is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This pyrimidine derivative, characterized by its N4,N4-dimethyl substitution and a pyrrolidin-1-yl side chain, exhibits promising characteristics that make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine consists of a pyrimidine core with two amino groups at the 4 and 5 positions, further modified by methyl groups at the N4 position and a pyrrolidinyl group at the 2 position. This specific arrangement of functional groups contributes to its unique chemical reactivity and biological interactions, which are essential for its potential role in pharmaceutical applications.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacological agents due to their diverse biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been widely explored for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The presence of the pyrrolidinyl group in N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine adds an additional layer of complexity to its potential biological effects, making it a compound of great interest for medicinal chemists.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in various metabolic pathways. For instance, studies have suggested that pyrimidine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are crucial for regulating cellular processes. The N4,N4-dimethyl substitution in N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine may enhance its binding affinity to these targets, thereby increasing its efficacy as a pharmacological agent.

Recent research has also highlighted the compound's potential in the development of treatments for neurological disorders. Pyrimidine derivatives have been shown to modulate neurotransmitter systems, which could make them useful in managing conditions such as Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine, particularly the pyrrolidinyl group, may contribute to its ability to interact with neurotransmitter receptors and signaling pathways.

The synthesis of N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine is another area of significant interest. The process involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired product with minimal side reactions.

In addition to its synthetic challenges, the pharmacokinetic properties of N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine must be carefully evaluated to determine its suitability for clinical use. Factors such as solubility, stability, bioavailability, and metabolic clearance play critical roles in determining whether a compound can progress to human trials. Preclinical studies have begun to address these aspects, providing valuable insights into the compound's behavior within biological systems.

The potential applications of N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and veterinary medicine due to its structural similarity to known bioactive compounds. This versatility underscores the importance of investing in the development of novel pyrimidine derivatives like this one.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with specific targets with high precision. The case of N4,N4-dimethyl-2-(pyrrolidin-1-yl)pyrimidine-4,5-diamine exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. By leveraging advances in computational chemistry and high-throughput screening technologies, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,N4,N4-dimethyl-2-(pyrrolidin-1-y l)pyrimidine - 40 ,50 - diam ine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As ongoing studies continue to uncover new insights into its properties and applications,< strong >N40 ,40 - dim eth yl - 20 ( p y r rol id i n - 11 - y l ) p y r i m i d i ne - 40 ,50 - diam ine< /str ong > is poised to play an important role in shaping the future of medicine.